1-pyridin-2-yl-4-(pyridin-2-ylmethyl)piperazine

• IUPAC Name: 1-pyridin-2-yl-4-(pyridin-2-ylmethyl)piperazine
• InChI: InChI=1S/C15H18N4/c1-3-7-16-14(5-1)13-18-9-11-19(12-10-18)15-6-2-4-8-17-15/h1-8H,9-13H2
• InChI Key: GAAUAZGCLFQROR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=N2)C3=CC=CC=N3
• Molecular Formula: C15H18N4
• Molecular Weight: 254.33 g/mol

Description

1-pyridin-2-yl-4-(pyridin-2-ylmethyl)piperazine is a heterocyclic compound that features a piperazine ring substituted with pyridin-2-yl and pyridin-2-ylmethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-pyridin-2-yl-4-(pyridin-2-ylmethyl)piperazine typically involves the reaction of piperazine with pyridin-2-ylmethyl halides under basic conditions. One common method includes the use of sodium hydride (NaH) as a base in an aprotic solvent like dimethylformamide (DMF) to facilitate the nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound may involve continuous flow synthesis techniques to enhance yield and purity. These methods often employ automated systems to precisely control reaction conditions, such as temperature, pressure, and reagent concentrations, ensuring consistent product quality .

Chemical Reactions Analysis

Types of Reactions

1-pyridin-2-yl-4-(pyridin-2-ylmethyl)piperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) to reduce any unsaturated bonds.

Substitution: Nucleophilic substitution reactions can occur at the pyridine rings, where halogenated derivatives can be formed using halogenating agents like N-bromosuccinimide (NBS).

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral conditions.

Reduction: H2 gas with Pd/C catalyst.

Substitution: NBS in an organic solvent like chloroform (CHCl3).

Major Products

Oxidation: Pyridin-2-yl N-oxides.

Reduction: Saturated piperazine derivatives.

Substitution: Halogenated pyridine derivatives.

Scientific Research Applications

1-pyridin-2-yl-4-(pyridin-2-ylmethyl)piperazine has several scientific research applications:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Serves as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Industry: Utilized in the development of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 1-pyridin-2-yl-4-(pyridin-2-ylmethyl)piperazine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. For instance, it may inhibit enzyme activity by occupying the active site or alter receptor function by acting as an agonist or antagonist .

Comparison with Similar Compounds

Similar Compounds

1-(2-pyridyl)piperazine: Similar structure but lacks the pyridin-2-ylmethyl group.

4-(2-pyridylmethyl)piperazine: Similar structure but lacks the pyridin-2-yl group.

N-(pyridin-2-yl)piperazine: Contains a single pyridin-2-yl group attached to the piperazine ring.

Uniqueness

1-pyridin-2-yl-4-(pyridin-2-ylmethyl)piperazine is unique due to the presence of both pyridin-2-yl and pyridin-2-ylmethyl groups, which can enhance its binding affinity and specificity for certain biological targets. This dual substitution pattern can also influence its chemical reactivity and pharmacokinetic properties, making it a valuable compound for drug development .